t-Boc-Aminooxy-PEG3-alcohol

• CAS No.: 252378-66-8
• Product Name: t-Boc-Aminooxy-PEG3-alcohol
• Molecular Formula: C11H23NO6
• Molecular Weight: 265.3 g/mol
• IUPAC Name: tert-butyl N-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]carbamate
• Standard InChI: InChI=1S/C11H23NO6/c1-11(2,3)18-10(14)12-17-9-8-16-7-6-15-5-4-13/h13H,4-9H2,1-3H3,(H,12,14)
• Standard InChIKey: MSPPJFIQLDPGQQ-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NOCCOCCOCCO
• Canonical SMILES: CC(C)(C)OC(=O)NOCCOCCOCCO
• Appearance: Solid powder
• Description: t-Boc-Aminooxy-PEG3-alcohol is a PEG derivative containing a Boc-protected aminooxy group and an alcohol group. The protected aminooxy can be deprotected under mild acidic conditions and then can be reacted with an aldehyde or ketone group to form a stable oxime linkage. The hydroxyl group enables further derivatization or replacement with other reactive functional groups. Aminooxy PEG Linkers may be useful in bioconjugation and soft tissue engineering experiments.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: t-Boc-Aminooxy-PEG3-alcohol
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• PubChem Compound: 15890145
• Last Modified: Nov 11 2021